Cas no 486-16-8 (2-((4-Chlorophenyl)(pyridin-2-yl)methoxy)-N,N-dimethylethanamine)

2-((4-Chlorophenyl)(pyridin-2-yl)methoxy)-N,N-dimethylethanamine Properties

Names and Identifiers

• 2-((4-Chlorophenyl)(pyridin-2-yl)methoxy)-N,N-dimethylethanamine
• 2-{[(4-Chlorophenyl)(pyridin-2-yl)methyl]oxy}-N,N-dimethylethanamine
• 2-[(4-chlorophenyl)-pyridin-2-ylmethoxy]-N,N-dimethylethanamine
• CarbinoxaMine
• (+/-)-Carbinoxamine
• 2-[(4-CHLOROPHENYL)-2-PYRIDINYLMETHOXY]-N,N-DIMETHYLETHANAMINE
• Allergefon
• Carbinoxamina
• Carbinoxaminum
• Clistin
• McN-R 73Z
• Rotoxamine
• Paracarinoxamine
• Carbinoxamine-d6 Maleate Salt
• DTXCID302737
• C06871
• 2-(p-Chloro-alpha-(2-(dimethylamino)ethoxy)benzyl)pyridine
• (.+/-.)-Carbinoxamine
• KBio2_003088
• UNII-982A7M02H5
• {2-[(4-Chlorophenyl)-2-pyridylmethoxy]ethyl}dimethylamine
• AB00053430_12
• KBio3_001153
• 2-[(4-Chlorophenyl)(2-pyridinyl)methoxy]-N,N-dimethylethanamine #
• NCGC00166141-01
• NCGC00166141-03
• 2-[(4-chlorophenyl)(pyridin-2-yl)methoxy]-N,N-dimethylethanamine
• N,N-Dimethyl-2-(p-chloro-alpha-(2-pyridyl)benzyloxy)ethylamine
• Ethanamine, 2-[(4-chlorophenyl)-2-pyridinylmethoxy]-N,N-dimethyl-, (-)-
• BRD-A29426959-050-07-4
• Carbinoxamine base
• Clistin (Salt/Mix)
• 2-[(4-chlorophenyl)-pyridin-2-yl-methoxy]-N,N-dimethyl-ethanamine
• A827570
• EN300-755282
• Spectrum5_000700
• SB82406
• D07617
• KBio1_000819
• IDI1_000819
• Carbinoxaminum [INN-Latin]
• BRN 0250475
• Carbinoxamine; McN-R 73Z; Paracarbinoxamine; Paracarinoxamine
• Pyridine, 2-[p-chloro-.alpha.-[2-(dimethylamino)ethoxy]benzyl]-
• FT-0652011
• (2-((4-Chloro-phenyl)-pyridin-2-yl-methoxy)-ethyl)-dimethyl-amine
• Pyridine, 2-(p-chloro-alpha-(2-(dimethylamino)ethoxy)benzyl)-
• AKOS016843886
• {2-[(4-chlorophenyl)(pyridin-2-yl)methoxy]ethyl}dimethylamine
• 486-16-8
• ()-Carbinoxamine
• 5-21-03-00492 (Beilstein Handbook Reference)
• SCHEMBL5070
• (+-)-Carbinoxamine
• BSPBio_001933
• SPBio_002582
• 2-[(4-chlorophenyl)-(2-pyridyl)methoxy]-N,N-dimethyl-ethanamine
• Prestwick3_000801
• R06AA08
• NCGC00166141-04
• Carbinoxaminum (INN-Latin)
• Spectrum3_000327
• AC-5507
• AKOS003334261
• 982A7M02H5
• Ethanamine, 2-((4-chlorophenyl)-2-pyridinylmethoxy)-N,N-dimethyl-
• AB00053430
• CHEMBL864
• Prestwick2_000801
• Rondec (Salt/Mix)
• DivK1c_000819
• CAS_486-16-8
• KBio2_005656
• 2-[(4-chlorophenyl)-(2-pyridyl)methoxy]ethyl-dimethyl-amine;fumaric acid
• CARBINOXAMINE [VANDF]
• KBio2_000520
• Spectrum4_000264
• BSPBio_000661
• CARBINOXAMINE [INN]
• Q3728177
• L000924
• NCGC00166141-02
• NS00009224
• {2-[(4-Chloro-phenyl)-pyridin-2-yl-methoxy]-ethyl}-dimethyl-amine
• Palgic
• Spectrum_000100
• EINECS 207-628-6
• Carbinoxamine (INN)
• CARBINOXAMINE [WHO-DD]
• Carbinoxamine [INN:BAN]
• OJFSXZCBGQGRNV-UHFFFAOYSA-N
• Ethanamine, 2-[(4-chlorophenyl)-2-pyridinylmethoxy]-N,N-dimethyl-
• Carbinoxamina (INN-Spanish)
• DB00748
• 2-(p-Chloro-.alpha.-(2-(dimethylamino)ethoxy)benzyl)pyridine
• Paracarbinoxamine
• DTXSID4022737
• Carbinoxamine maleate (Salt/Mix)
• NSC_2564
• SPBio_000993
• Prestwick0_000801
• GTPL7139
• Carbinoxamin
• CARBINOXAMINE [MI]
• Spectrum2_001127
• Oprea1_764868
• Carbinoxamina [INN-Spanish]
• CHEBI:3398
• Ziriton (Salt/Mix)
• NINDS_000819
• KBioSS_000520
• BDBM81464
• BRD-A29426959-050-05-8
• KBioGR_000728
• BPBio1_000729
• Prestwick1_000801
• SBI-0051304.P003
• CS-0013488
• ALBB-023749
• 2-[(4-chlorophenyl)(pyridin-2-yl)methoxy]-N,N-dimethylethanamine maleate
• HY-B1589
• ( inverted exclamation markA)-Carbinoxamine
• BRD-A29426959-050-13-2
• +Expand

• MDL： MFCD00050923
• InChIKey： OJFSXZCBGQGRNV-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H19ClN2O/c1-19(2)11-12-20-16(15-5-3-4-10-18-15)13-6-8-14(17)9-7-13/h3-10,16H,11-12H2,1-2H3
• SMILES： CN(C)CCOC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2

Computed Properties

• Exact Mass: 290.11900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 290.1185909g/mol
• Heavy Atom Count: 20
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• LogP: 3.40260
• PSA: 25.36000
• Boiling Point: bp0.1 158-162°
• Color/Form: Solid powder

2-((4-Chlorophenyl)(pyridin-2-yl)methoxy)-N,N-dimethylethanamine Security Information

• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
• Signal Word：Warning

2-((4-Chlorophenyl)(pyridin-2-yl)methoxy)-N,N-dimethylethanamine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%